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Compound of Interest

Compound Name:
4-Amino-2-(benzylthio)-6-

chloropyrimidine

Cat. No.: B1217524 Get Quote

Technical Guide: 4-Amino-2-(benzylthio)-6-
chloropyrimidine
Disclaimer: The following guide provides available information on 4-Amino-2-(benzylthio)-6-
chloropyrimidine. A specific CAS (Chemical Abstracts Service) number for this compound

could not be definitively identified in publicly available databases. The absence of a CAS

number suggests that this compound may be novel or not extensively characterized, thus

limiting the availability of in-depth experimental data. Information on related compounds and

general synthetic methodologies is provided to guide researchers.

Compound Identification and Properties
While a specific CAS number is not readily available, 4-Amino-2-(benzylthio)-6-
chloropyrimidine is indexed in PubChem under the Compound Identification (CID) number

122830.

Table 1: Physicochemical Properties of 4-Amino-2-(benzylthio)-6-chloropyrimidine
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Property Value Source

Molecular Formula C₁₁H₁₀ClN₃S PubChem[1]

Molecular Weight 251.74 g/mol ChemicalBook[2]

IUPAC Name
2-(benzylsulfanyl)-6-

chloropyrimidin-4-amine
PubChem[1]

Canonical SMILES
C1=CC=C(C=C1)CSC2=NC(=

CC(=N2)Cl)N
PubChem[1]

InChI Key
LGTXUPUULSWTNA-

UHFFFAOYSA-N
PubChem[1]

Potential Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 4-Amino-2-(benzylthio)-6-
chloropyrimidine are not explicitly available. However, a plausible synthetic route can be

inferred from general methodologies for the synthesis of substituted pyrimidines. A common

precursor for such compounds is 2-amino-4,6-dichloropyrimidine. The synthesis would likely

involve a nucleophilic substitution reaction.

General Synthesis of 2-Substituted-4-amino-6-
chloropyrimidines
The synthesis of 2-aminopyrimidine derivatives can be achieved by reacting 2-amino-4,6-

dichloropyrimidine with various amines, often in the presence of a base like triethylamine and

sometimes under solvent-free conditions at elevated temperatures.[3][4] For the target

compound, a similar approach using benzyl mercaptan as the nucleophile would be a logical

synthetic strategy.

Experimental Workflow Diagram
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Generalized Synthesis Workflow

Reactants

Reaction Conditions

Process Workup and Purification Product
2,4-Diamino-6-chloropyrimidine
or a related dichloropyrimidine

Nucleophilic SubstitutionBenzyl Mercaptan

Base (e.g., NaH, K2CO3)
in an appropriate solvent (e.g., DMF, THF)

Reaction Medium

Quenching, Extraction,
and Column Chromatography 4-Amino-2-(benzylthio)-6-chloropyrimidine

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4-Amino-2-(benzylthio)-6-
chloropyrimidine.

Hypothetical Experimental Protocol
Materials:

2,4-Diamino-6-chloropyrimidine

Benzyl mercaptan

Sodium hydride (NaH) or another suitable base

Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

Ethyl acetate

Saturated aqueous sodium bicarbonate

Brine
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Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

To a solution of 2,4-diamino-6-chloropyrimidine in anhydrous DMF, add sodium hydride

portion-wise at 0 °C under an inert atmosphere.

Stir the mixture at room temperature for a specified duration to allow for the formation of the

corresponding anion.

Add benzyl mercaptan dropwise to the reaction mixture.

Allow the reaction to proceed at room temperature or with gentle heating, monitoring the

progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by carefully adding saturated aqueous sodium

bicarbonate.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired 4-
Amino-2-(benzylthio)-6-chloropyrimidine.

Note: This is a generalized protocol and would require optimization of reaction conditions,

stoichiometry, and purification methods.

Biological Activity and Potential Applications
The biological activities of 4-Amino-2-(benzylthio)-6-chloropyrimidine have not been

specifically documented. However, the pyrimidine scaffold is a core structure in many

biologically active compounds.[5][6] Derivatives of pyrimidine have shown a wide range of

pharmacological activities, including:
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Antimicrobial[7]

Anticancer[8]

Anti-inflammatory

Antiviral[7]

The presence of the benzylthio group may also confer specific biological activities, as 2-

(benzylthio)pyrimidine derivatives have been investigated for their antibacterial properties.[7]

Data on Structurally Related Compounds
Due to the limited data on the target compound, information on a closely related analog, 4-

Amino-6-chloro-2-(methylthio)pyrimidine (CAS No. 1005-38-5), is provided for reference.

Table 2: Properties of 4-Amino-6-chloro-2-(methylthio)pyrimidine

Property Value Source

CAS Number 1005-38-5 Sigma-Aldrich

Molecular Formula C₅H₆ClN₃S Sigma-Aldrich

Molecular Weight 175.64 g/mol Sigma-Aldrich

Melting Point 130-132 °C ChemicalBook[9]

Appearance Solid Sigma-Aldrich

Signaling Pathways and Experimental Workflows
No specific signaling pathways involving 4-Amino-2-(benzylthio)-6-chloropyrimidine have

been identified in the available literature. Research on novel pyrimidine derivatives often

involves screening against various kinases or other enzymes to identify potential targets, but

such data is not available for this compound.

Logical Relationship Diagram for Drug Discovery
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General Drug Discovery Workflow

Compound Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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